Cas no 1234510-46-3 (Unii-J1J4P3pqzd)

• Product Name: Unii-J1J4P3pqzd
• CAS No: 1234510-46-3
• MF: C₄₃H₆₇N₁₃O₁₀
• MW: 926.073189020157
• CID: 4733218
• PubChem ID: 3082475
• Update Time: 2024-11-07

Unii-J1J4P3pqzd Chemical and Physical Properties

Names and Identifiers

• TRV120027
• J1J4P3PQZD
• TRV 120027
• trv027
• DB12199
• Q27281029
• D-Alanine, N-methylglycyl-L-arginyl-L-valyl-L-tyrosyl-L-isoleucyl-L-histidyl-L-prolyl-
• Unii-J1J4P3pqzd
• (2R)-2-[[(2S)-1-[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-5-(diaminomethylideneamino)-2-[[2-(methylamino)acetyl]amino]pentanoyl]amino]-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidine-2-carbonyl]amino]propanoic acid
• 1234510-46-3
• TRV-027
• GTPL6902
• HY-P2141
• G17966
• Sar-val-tyr-ile-his-pro-d-ala-oh
• NMeGly-Arg-Val-Tyr-Ile-His-Pro-DAla
• AKOS040764215
• TRV 027 [WHO-DD]
• GLXC-27746
• CS-0109050
• TRV 027
• DA-58776
• TRV-120027
• NS00073768
• CHEMBL4297447
• Sar-Arg-Val-Tyr-Ile-His-Pro-Ala

• Inchi： 1S/C43H67N13O10/c1-7-24(4)35(40(63)53-31(19-27-20-47-22-49-27)41(64)56-17-9-11-32(56)38(61)50-25(5)42(65)66)55-37(60)30(18-26-12-14-28(57)15-13-26)52-39(62)34(23(2)3)54-36(59)29(51-33(58)21-46-6)10-8-16-48-43(44)45/h12-15,20,22-25,29-32,34-35,46,57H,7-11,16-19,21H2,1-6H3,(H,47,49)(H,50,61)(H,51,58)(H,52,62)(H,53,63)(H,54,59)(H,55,60)(H,65,66)(H4,44,45,48)/t24-,25+,29-,30-,31-,32-,34-,35-/m0/s1
• InChI Key： XIEWFECSPPTVQN-KMIMAYJXSA-N
• SMILES： O=C([C@H](CC1=CN=CN1)NC([C@H]([C@@H](C)CC)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](C(C)C)NC([C@H](CCC/N=C(\N)/N)NC(CNC)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@@H](C(=O)O)C)=O

Computed Properties

• Exact Mass: 925.51338539g/mol
• Monoisotopic Mass: 925.51338539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 66
• Rotatable Bond Count: 26
• Complexity: 1690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 358
• XLogP3: -2.3